2,3-dimethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H16N2O5S2/c1-23-13-6-4-5-11(15(13)24-2)16(20)19-17-18-12-8-7-10(26(3,21)22)9-14(12)25-17/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: DYKKVDYLYDCVJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C
• Molecular Formula: C17H16N2O5S2
• Molecular Weight: 392.5 g/mol

Description

The compound “2,3-dimethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide” is a derivative of benzothiazole. Benzothiazole derivatives have been synthesized and evaluated for various pharmacological properties. They have been found to possess anti-inflammatory properties.

Synthesis Analysis

Benzothiazole derivatives are synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The structure of benzothiazole derivatives is analyzed based on IR, 1H, 13C NMR, and mass spectral data. The carbon at the 2nd position of benzothiazole is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives involve coupling reactions, diazo-coupling, Knoevenagel condensation, Biginelli reaction, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives are determined by their C, H, and N analysis.

Mechanism of Action

Target of Action

Compounds with a similar thiazole structure have been found to have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules .

Mode of Action

It is known that thiazole derivatives can bind with high affinity to multiple receptors , which can lead to a variety of biological effects.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Safety and Hazards

Compounds similar to “2,3-dimethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide” have been evaluated for anti-inflammatory activity and can be considered safe anti-inflammatory agents.

Future Directions

The future directions in the research of benzothiazole derivatives involve the development of more potent biologically active benzothiazole-based drugs. This includes the exploration of different synthetic pathways and the investigation of their in vitro and in vivo activity.